9-KETO FLUPROSTENOL
9-KETO FLUPROSTENOL
9-keto Fluprostenol is an analog of prostaglandin E2 (PGE2) with structural modifications intended to give it a prolonged half-life and greater potency. Fluprostenol is a well-studied, potent analog of PGF2α and acts primarily through the FP receptor. Oxidation at C-9 of fluprostenol yields 9-keto fluprostenol. It is anticipated that this analog will have strong affinity for EP receptors and act as a PGE2 agonist. However, no studies on the pharmacology of this compound have been published to date.
Brand Name:
Vulcanchem
CAS No.:
156406-33-6
VCID:
VC0121568
InChI:
InChI=1S/C23H27F3O6/c24-23(25,26)15-6-5-7-17(12-15)32-14-16(27)10-11-19-18(20(28)13-21(19)29)8-3-1-2-4-9-22(30)31/h1,3,5-7,10-12,16,18-19,21,27,29H,2,4,8-9,13-14H2,(H,30,31)/b3-1-,11-10+/t16-,18-,19-,21-/m1/s1
SMILES:
C1C(C(C(C1=O)CC=CCCCC(=O)O)C=CC(COC2=CC=CC(=C2)C(F)(F)F)O)O
Molecular Formula:
C23H27F3O6
Molecular Weight:
456.458
9-KETO FLUPROSTENOL
CAS No.: 156406-33-6
Main Products
VCID: VC0121568
Molecular Formula: C23H27F3O6
Molecular Weight: 456.458
| CAS No. | 156406-33-6 |
|---|---|
| Product Name | 9-KETO FLUPROSTENOL |
| Molecular Formula | C23H27F3O6 |
| Molecular Weight | 456.458 |
| IUPAC Name | (Z)-7-[(1R,2R,3R)-3-hydroxy-2-[(E,3R)-3-hydroxy-4-[3-(trifluoromethyl)phenoxy]but-1-enyl]-5-oxocyclopentyl]hept-5-enoic acid |
| Standard InChI | InChI=1S/C23H27F3O6/c24-23(25,26)15-6-5-7-17(12-15)32-14-16(27)10-11-19-18(20(28)13-21(19)29)8-3-1-2-4-9-22(30)31/h1,3,5-7,10-12,16,18-19,21,27,29H,2,4,8-9,13-14H2,(H,30,31)/b3-1-,11-10+/t16-,18-,19-,21-/m1/s1 |
| Standard InChIKey | WWMXHYUXIKWXSR-AAHOZRAYSA-N |
| SMILES | C1C(C(C(C1=O)CC=CCCCC(=O)O)C=CC(COC2=CC=CC(=C2)C(F)(F)F)O)O |
| Appearance | Assay:≥95%A solution in methyl acetate |
| Description | 9-keto Fluprostenol is an analog of prostaglandin E2 (PGE2) with structural modifications intended to give it a prolonged half-life and greater potency. Fluprostenol is a well-studied, potent analog of PGF2α and acts primarily through the FP receptor. Oxidation at C-9 of fluprostenol yields 9-keto fluprostenol. It is anticipated that this analog will have strong affinity for EP receptors and act as a PGE2 agonist. However, no studies on the pharmacology of this compound have been published to date. |
| Synonyms | Fluprostenol Prostaglandin E2 |
| PubChem Compound | 35023380 |
| Last Modified | Nov 11 2021 |
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